Cas no 2172062-21-2 (2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cyclohexane-1-carboxylic acid)

• Product Name: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cyclohexane-1-carboxylic acid
• CAS No: 2172062-21-2
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5753207
• PubChem ID: 165559177
• Update Time: 2025-05-23

2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}cyclohexane-1-carboxylic acid
• EN300-1522389
• 2172062-21-2
• 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cyclohexane-1-carboxylic acid

• Inchi： 1S/C27H30N2O5/c30-24(28-23-12-6-5-11-21(23)25(31)32)15-27(13-14-27)29-26(33)34-16-22-19-9-3-1-7-17(19)18-8-2-4-10-20(18)22/h1-4,7-10,21-23H,5-6,11-16H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： AJJBIRFTBXOGIN-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC2CCCCC2C(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cyclohexane-1-carboxylic acid

Compound CAS No. 2172062-21-2: 2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}cyclohexane-1-carboxylic Acid

The compound with CAS No. 2172062-21-2, known as 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl}acetamido}cyclohexane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and advanced chemical synthesis. This compound has garnered attention due to its unique structural features and promising applications in medicinal chemistry. Recent studies have highlighted its role in peptide synthesis and its ability to serve as a versatile building block in the development of complex molecular architectures.

The structure of this compound is characterized by a cyclohexane ring substituted with a carboxylic acid group at position 1 and an acetamido group at position 2. The acetamido group is further substituted with a cyclopropyl ring, which itself is modified with a fluorenylmethoxycarbonyl (Fmoc) protecting group. This arrangement not only enhances the molecule's stability but also provides a platform for further functionalization. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of the amine during synthetic procedures.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound. Researchers have employed various strategies, including Suzuki coupling, Stille coupling, and peptide coupling, to assemble this molecule with high precision. These methods have been optimized to ensure scalability and reproducibility, making the compound accessible for large-scale applications in drug development.

In terms of pharmacological applications, this compound has shown promise as a precursor for bioactive molecules. Its ability to form stable amide bonds makes it an ideal candidate for constructing peptide-based drugs. Moreover, the presence of the Fmoc group allows for precise control over the reactivity during drug delivery systems, enabling targeted therapies with reduced side effects.

Recent studies have also explored the environmental impact of this compound and its synthetic byproducts. Researchers have developed eco-friendly protocols to minimize waste generation and improve atom economy during synthesis. These efforts align with the growing demand for sustainable practices in the pharmaceutical industry.

In conclusion, CAS No. 2172062-21-2 represents a cutting-edge molecule with multifaceted applications in chemistry and medicine. Its unique structure, combined with advancements in synthetic techniques, positions it as a valuable asset in modern drug discovery pipelines. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative therapeutic agents.